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Compound of Interest

Compound Name: Propargyl-PEG3-bromide

Cat. No.: B610232

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Propargyl-PEG3-bromide (CAS No: 203740-63-0). The following sections detail the known
hazards, precautionary measures, and emergency procedures to ensure its safe use in the
laboratory setting. Given the limited specific toxicity data for this compound, it is imperative to
handle it with the utmost caution, adhering to the principle of "as low as reasonably practicable"
(ALARP) for exposure.

Chemical and Physical Properties

Propargyl-PEG3-bromide is a liquid reagent commonly used in bioconjugation and drug
development, particularly as a PEG-based PROTAC linker.[1] It contains a terminal alkyne
group for click chemistry reactions and a bromide for other chemical modifications.[1][2]
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Property Value Source
CAS Number 203740-63-0 [1][2][3]
Molecular Formula C9H15BrO3 [11[2][3]
Molecular Weight 251.12 g/mol [2][3]
Appearance Colorless to light yellow liquid [3]
Boiling Point 287.8 £ 25.0 °C (Predicted) [1]
Density 1.300 + 0.06 g/cm? (Predicted) [1]
Solubility Soluble in DMSO, DCM, DMF [2]

Hazard Identification and Classification

Propargyl-PEG3-bromide is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. While specific toxicological data for this
compound is not widely available, the Globally Harmonized System (GHS) classification
indicates the following hazards[4]:

Hazard Class GHS Hazard Statement
Skin Corrosion/Irritation H315: Causes skin irritation.[4]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation.[4]

It is crucial to note that this compound contains a propargyl bromide moiety. Propargyl bromide
itself is a highly toxic, flammable, and reactive substance.[5] Therefore, Propargyl-PEG3-
bromide should be handled with care, assuming it may share some of these hazardous
properties, albeit likely attenuated by the PEG linker.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Propargyl-PEG3-bromide.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB73062622_EN.htm
https://broadpharm.com/product/bp-22738
https://file.medchemexpress.com/batch_PDF/HY-140036/Propargyl-PEG3-bromide-COA-1012438-MedChemExpress.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB73062622_EN.htm
https://broadpharm.com/product/bp-22738
https://file.medchemexpress.com/batch_PDF/HY-140036/Propargyl-PEG3-bromide-COA-1012438-MedChemExpress.pdf
https://broadpharm.com/product/bp-22738
https://file.medchemexpress.com/batch_PDF/HY-140036/Propargyl-PEG3-bromide-COA-1012438-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-140036/Propargyl-PEG3-bromide-COA-1012438-MedChemExpress.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB73062622_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB73062622_EN.htm
https://broadpharm.com/product/bp-22738
https://www.benchchem.com/product/b610232?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/BIPG1729_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIPG1729_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIPG1729_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIPG1729_msds.pdf
https://research.uga.edu/docs/CSP1500/Propargylbromide-106-96-7.doc
https://www.benchchem.com/product/b610232?utm_src=pdf-body
https://www.benchchem.com/product/b610232?utm_src=pdf-body
https://www.benchchem.com/product/b610232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Engineering Controls

o Ventilation: All work with Propargyl-PEG3-bromide should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[4]

| : . PPE)

Protection Type

Recommendation

Source

Eye/Face Protection

Wear safety glasses with side

shields or chemical goggles.[4]

Skin Protection

Wear chemical-resistant
gloves (e.g., nitrile) and a lab
coat.[4]

Respiratory Protection

If working outside a fume hood
or if aerosols may be
generated, use a NIOSH-

approved respirator.

General Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.[4]

Storage

Proper storage is critical to maintain the stability and safety of Propargyl-PEG3-bromide.
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Condition Recommendation Source
Store refrigerated at -20°C or

Temperature (2]
2-8°C.[2]
Store under an inert

Atmosphere atmosphere (e.g., nitrogen), [3]

sealed in a dry container.[3]

Incompatibilities

Keep away from moisture and
incompatible materials such as

strong oxidizing agents.[4]

[4]

Container

Keep containers tightly closed

and clearly labeled.[4]

[4]

Emergency Procedures

First Aid Measures
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Exposure Route

First Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15
minutes, occasionally lifting the 4]
upper and lower eyelids. Seek

immediate medical attention.

[4]

Skin Contact

Immediately flush skin with

plenty of water. Remove
contaminated clothing. Seek [4]
medical attention if irritation

occurs.[4]

Remove victim to fresh air and

keep at rest in a position

Inhalation comfortable for breathing. If [4]
you feel unwell, call a poison
center or doctor.[4]
Do NOT induce vomiting.

Ingestion Immediately give a glass of [4]

water. Seek medical advice.[4]

Spill and Leak Procedures

In the event of a spill, follow these steps:

disposal.[4]

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[4]

Clean-up: Carefully collect the absorbed material into a suitable, labeled container for waste

Decontaminate: Wash the spill area thoroughly.
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o PPE: Wear appropriate PPE during the entire clean-up process.[4]

Do not allow the spilled material or cleaning runoff to enter drains or waterways.[4]

Fire-Fighting Measures

Propargyl-PEG3-bromide is not considered a significant fire risk; however, containers may
burn.[4]

o Extinguishing Media: Use extinguishing media suitable for the surrounding fire (e.qg., dry
chemical, carbon dioxide, water spray).[4]

e Hazardous Combustion Products: May emit corrosive fumes upon combustion.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4]

Generalized Experimental Protocol for Safe
Handling

The following is a generalized protocol for handling Propargyl-PEG3-bromide in a laboratory
setting. This should be adapted to the specifics of your experiment.

e Preparation and Planning:

o

Review the Safety Data Sheet (SDS) for Propargyl-PEG3-bromide before starting work.

[¢]

Ensure a chemical fume hood is available and functioning correctly.

[¢]

Assemble all necessary PPE (lab coat, gloves, safety glasses).

o

Prepare and label all reaction vessels and equipment.

o

Have spill clean-up materials and emergency contact information readily accessible.

e Handling the Reagent:

o Conduct all manipulations of Propargyl-PEG3-bromide within the fume hood.
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o Use a calibrated pipette or syringe for transferring the liquid. Avoid cross-contamination.

o Keep the container tightly sealed when not in use.

o Avoid generating aerosols or mists.

e During the Experiment:

o Continuously monitor the reaction for any unexpected changes.

o Maintain good housekeeping within the fume hood.

e Post-Experiment:

o

Quench any unreacted reagent according to established laboratory procedures.

[¢]

Clean all glassware and equipment thoroughly.

[e]

Dispose of waste materials in a properly labeled hazardous waste container.[4]

[e]

Remove PPE and wash hands thoroughly.

Safe Handling Workflow

The following diagram illustrates the key stages and decision points for the safe handling of
Propargyl-PEG3-bromide from receipt to disposal.
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Caption: Workflow for the safe handling of Propargyl-PEG3-bromide.

© 2025 BenchChem. All rights reserved. 8/10

Tech Support


https://www.benchchem.com/product/b610232?utm_src=pdf-body-img
https://www.benchchem.com/product/b610232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations

All waste containing Propargyl-PEG3-bromide must be treated as hazardous waste.

o Waste Collection: Collect all waste materials, including empty containers and contaminated
absorbents, in a designated and properly labeled hazardous waste container.

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations.[4] Do not dispose of it down the
drain.[4]

By adhering to the guidelines outlined in this document, researchers can minimize the risks
associated with Propargyl-PEG3-bromide and ensure a safe laboratory environment. Always
prioritize safety and consult your institution's environmental health and safety department for
any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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